Cas no 896608-77-8 (N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}propane-1-sulfonamide)

• Product Name: N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}propane-1-sulfonamide
• CAS No: 896608-77-8
• MF: C₁₅H₂₀N₂O₂S₂
• MW: 324.461501121521
• CID: 5480005
• Update Time: 2025-06-12

N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonamide, N-[2-[2-(3-methylphenyl)-4-thiazolyl]ethyl]-
• N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}propane-1-sulfonamide

• Inchi： 1S/C15H20N2O2S2/c1-3-9-21(18,19)16-8-7-14-11-20-15(17-14)13-6-4-5-12(2)10-13/h4-6,10-11,16H,3,7-9H2,1-2H3
• InChI Key： UKBGOEWWKARCSP-UHFFFAOYSA-N
• SMILES： C(S(NCCC1=CSC(C2=CC=CC(C)=C2)=N1)(=O)=O)CC

Additional information on N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}propane-1-sulfonamide

Comprehensive Overview of N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}propane-1-sulfonamide (CAS No. 896608-77-8)

In the realm of organic chemistry and pharmaceutical research, N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}propane-1-sulfonamide (CAS No. 896608-77-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its thiazole core and sulfonamide functional group, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular framework combines a 3-methylphenyl moiety with a propane-1-sulfonamide chain, offering a versatile scaffold for further chemical modifications.

The thiazole ring, a prominent feature of this compound, is a heterocyclic structure containing sulfur and nitrogen atoms. This motif is widely recognized in medicinal chemistry for its role in enhancing bioavailability and binding affinity to biological targets. Coupled with the sulfonamide group—a common pharmacophore in drug design—the compound exhibits potential interactions with enzymes and receptors, making it a candidate for studies in drug discovery and mechanistic investigations.

Recent trends in scientific literature highlight the growing demand for small-molecule inhibitors and modulators targeting specific pathways. Researchers are particularly interested in how N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}propane-1-sulfonamide could be optimized for selectivity and potency. Questions such as "How does the 3-methylphenyl substitution influence activity?" or "What are the synthetic routes for sulfonamide-containing analogs?" are frequently explored in academic and industrial settings.

From a synthetic perspective, the preparation of this compound involves multi-step organic transformations, including cyclization and sulfonylation reactions. The CAS No. 896608-77-8 serves as a critical identifier for researchers sourcing the material or referencing its properties in publications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity.

In the context of green chemistry and sustainable practices, there is increasing scrutiny on the environmental impact of synthetic methodologies. Researchers are investigating eco-friendly alternatives for producing thiazole derivatives, including solvent-free reactions and catalytic processes. This aligns with broader industry goals to reduce waste and energy consumption while maintaining high yield and efficiency.

The compound's potential extends beyond pharmaceuticals. For instance, its aromatic and heterocyclic components make it a candidate for materials science applications, such as organic semiconductors or ligands in catalysis. Such interdisciplinary relevance underscores the importance of structure-activity relationship (SAR) studies to unlock its full utility.

As the scientific community continues to explore N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}propane-1-sulfonamide, collaboration between chemists, biologists, and computational modelers will be essential. Advances in machine learning and molecular docking are accelerating the identification of promising derivatives, addressing questions like "Which substituents enhance target engagement?" or "How can ADME properties be improved?"

In summary, CAS No. 896608-77-8 represents a compelling case study in modern chemical research. Its blend of thiazole and sulfonamide functionalities offers a rich platform for innovation, whether in drug development, materials engineering, or sustainable synthesis. By addressing current challenges and leveraging cutting-edge tools, researchers can unlock new possibilities for this versatile molecule.